Cas no 55991-68-9 (2,3-Furandione, 5-(4-methylphenyl)-)

2,3-Furandione, 5-(4-methylphenyl)- structure
55991-68-9 structure
Product Name:2,3-Furandione, 5-(4-methylphenyl)-
CAS No:55991-68-9
MF:C11H8O3
MW:188.179423332214
CID:350152
PubChem ID:1903707
Update Time:2025-04-19

2,3-Furandione, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Furandione, 5-(4-methylphenyl)-
    • 5-(4-methylphenyl)furan-2,3-dione
    • 5-P-TOLYLFURAN-2,3-DIONE
    • 5-p-tolyl-2,3-dihydrofuran-2,3-dione
    • DTXSID50365550
    • 55991-68-9
    • AKOS006275261
    • 5-p-Tolyl-furan-2,3-dione
    • Inchi: 1S/C11H8O3/c1-7-2-4-8(5-3-7)10-6-9(12)11(13)14-10/h2-6H,1H3
    • InChI Key: QVBIZZYJVDREKG-UHFFFAOYSA-N
    • SMILES: O1C(C(C=C1C1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 188.04734
  • Monoisotopic Mass: 188.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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